5-{[(2S)-1-(3-oxo-3-{4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}propoxy)propan-2-yl]amino}-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one
Description
This compound (referred to as RBN-2397 in some sources ) is a heterocyclic molecule featuring a pyridazin-3-one core, a trifluoromethyl group, and a piperazine-linked pyrimidine moiety. Its molecular formula is C₂₀H₂₃F₆N₇O₃, with a molecular weight of 523.432 g/mol . The structure includes a chiral center at the (2S)-configured propan-2-ylamino group, contributing to its stereospecific interactions.
Properties
Molecular Formula |
C20H23F6N7O3 |
|---|---|
Molecular Weight |
523.4 g/mol |
IUPAC Name |
4-[1-[3-oxo-3-[4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl]propoxy]propan-2-ylamino]-5-(trifluoromethyl)-1H-pyridazin-6-one |
InChI |
InChI=1S/C20H23F6N7O3/c1-12(30-14-10-29-31-17(35)16(14)20(24,25)26)11-36-7-2-15(34)32-3-5-33(6-4-32)18-27-8-13(9-28-18)19(21,22)23/h8-10,12H,2-7,11H2,1H3,(H2,30,31,35) |
InChI Key |
UQZCQKXJAXKZQH-UHFFFAOYSA-N |
Canonical SMILES |
CC(COCCC(=O)N1CCN(CC1)C2=NC=C(C=N2)C(F)(F)F)NC3=C(C(=O)NN=C3)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthesis of the Piperazine-Pyrimidine Intermediate
The 4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazine fragment is generally prepared by nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions involving:
- Starting with 5-(trifluoromethyl)pyrimidin-2-yl halides or equivalents
- Reaction with piperazine under basic conditions or via Buchwald-Hartwig amination
- Typical conditions include potassium tert-butylate as base, tris-(dibenzylideneacetone)dipalladium(0) as catalyst, and 2,2'-bis-(diphenylphosphino)-1,1'-binaphthyl as ligand in solvents such as tetrahydrofuran or toluene at ~80°C overnight.
| Reagents & Conditions | Yield | Notes |
|---|---|---|
| 4-bromo-6-(3-chloro-4-fluorophenyl)pyridin-2-yl + 4-(6-trifluoromethyl-2-pyridyl)piperazine, Pd(dba)3, BINAP, t-BuOK, THF/toluene, 80°C, overnight | Moderate to high | Purification by preparative TLC or column chromatography |
| 1-(6-trifluoromethylpyridin-2-yl)piperazine + benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate, triethylamine, DCM, room temp, overnight | High | Used for amide bond formation in subsequent steps |
Preparation of the Propoxy Linker with Keto Functionality
The propoxy chain bearing the 3-oxo group is introduced by alkylation reactions:
Assembly of the Pyridazinone Core and Final Coupling
The pyridazinone core substituted with trifluoromethyl groups is synthesized or procured as a key intermediate. The final coupling involves:
- Formation of the amino linkage at the 5-position of the pyridazinone with the chiral propan-2-yl substituent bearing the piperazinylpropoxy group
- This step may involve amide bond formation or nucleophilic substitution under mild conditions
- Chiral resolution or asymmetric synthesis is applied to obtain the (2S)-enantiomer
Representative Synthetic Scheme (Summary)
| Step | Reaction Type | Starting Materials | Conditions | Product/Intermediate |
|---|---|---|---|---|
| 1 | Pd-catalyzed amination | 5-(trifluoromethyl)pyrimidin-2-yl halide + piperazine | Pd(dba)3, BINAP, t-BuOK, THF/toluene, 80°C | 4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazine |
| 2 | Alkylation | Piperazine intermediate + 3-bromopropan-1-one | K2CO3, EtOH, reflux | 3-oxo-3-(piperazinyl)propoxy derivative |
| 3 | Coupling | Pyridazinone derivative + chiral amino-propan-2-yl intermediate | Amide coupling reagents (e.g., benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate), Et3N, DCM | Target compound |
Key Experimental Data and Yields
| Reaction | Yield (%) | Purification Method | Notes |
|---|---|---|---|
| Pd-catalyzed coupling of pyrimidinyl halide and piperazine | 70-85 | Flash chromatography or preparative TLC | High regioselectivity and functional group tolerance |
| Alkylation with 3-bromopropan-1-one | 75-90 | Extraction and silica gel chromatography | Mild conditions preserve keto group |
| Final coupling to pyridazinone | 60-80 | Column chromatography | Stereoselective synthesis critical |
Research Discoveries and Observations
- The incorporation of trifluoromethyl groups at both the pyridazinone and pyrimidinyl moieties enhances metabolic stability and lipophilicity, improving pharmacokinetic profiles.
- The piperazine linker provides conformational flexibility and potential for hydrogen bonding, influencing biological activity.
- The chiral center at the propan-2-yl amino substituent is crucial for activity; thus, enantioselective synthesis or resolution is necessary.
- The keto group at the 3-position of the propoxy linker serves as a reactive handle for further derivatization or conjugation in medicinal chemistry applications.
- Comparative studies with related PARP inhibitors suggest this compound’s unique trifluoromethylated piperazine structure may confer distinct pharmacological properties.
Summary Table of Preparation Steps
| Step | Intermediate/Compound | Reaction Type | Key Reagents | Conditions | Yield (%) |
|---|---|---|---|---|---|
| 1 | 4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazine | Pd-catalyzed amination | Pd(dba)3, BINAP, t-BuOK | 80°C, overnight | 70-85 |
| 2 | 3-oxo-3-(piperazinyl)propoxy derivative | Alkylation | K2CO3, 3-bromopropan-1-one | Reflux in EtOH | 75-90 |
| 3 | Final target compound | Amide coupling | BOP reagent, Et3N | Room temp, overnight | 60-80 |
Chemical Reactions Analysis
Atamparib undergoes several types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.
Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.
Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
Atamparib has several scientific research applications, including:
Chemistry: Atamparib is used as a tool compound to study the role of PARP7 in various biochemical pathways.
Biology: Atamparib is used to investigate the biological functions of PARP7 and its role in cellular processes such as DNA repair and signal transduction.
Mechanism of Action
Atamparib exerts its effects by selectively inhibiting PARP7, an enzyme that catalyzes the post-translational ADP-ribosylation of nuclear proteins. This inhibition restores interferon (type 1) signaling, leading to the induction of both innate and adaptive immune responses. Atamparib also induces PARP7 trapping on chromatin, suggesting its mechanism of action might be similar to clinically used PARP1 inhibitors .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structural Analogues
Pyridazinone Derivatives
- Compound from : Structure: 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone. Molecular Formula: C₁₄H₉F₃N₄O₂ (Molecular Weight: 338.25 g/mol). Key Differences: Lacks the piperazine-propoxy side chain and chiral center present in RBN-2396. The phenyl substituent may reduce solubility compared to RBN-2397’s trifluoromethyl groups .
Pyrimidinone-Piperazine Hybrids
- Compound from : Structure: 3-(3-oxo-3-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}propyl)-4H-pyrido[2,1-c][1,2,4]triazin-4-one. Molecular Formula: C₂₀H₁₉F₃N₆O₂ (Molecular Weight: 432.4 g/mol). The shorter propyl linker may limit conformational flexibility compared to RBN-2397’s propoxy chain .
Functional Group Analogues
Trifluoromethyl-Substituted Heterocycles
- Compound from (4i): Structure: 6-(4-(1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dihydro-1H-tetrazol-5-yl)phenyl)-4-(coumarin-3-yl)pyrimidin-2(1H)-one. Key Differences: Incorporates a coumarin moiety instead of pyridazinone, enhancing fluorescence properties but likely reducing metabolic stability due to the larger aromatic system .
Piperazine-Linked Pyrimidines
- Compound from (1m): Structure: N-(4-chloro-5H-1,2,3-dithiazol-5-ylidene)pyrimidin-4-amine derivatives. Key Differences: Replaces the pyridazinone core with a dithiazole ring, introducing sulfur atoms that may alter redox properties. The absence of trifluoromethyl groups reduces electronegativity .
Detailed Comparative Analysis
Table 1: Physicochemical and Structural Comparison
Table 2: Pharmacokinetic Predictions
Research Findings and Mechanistic Insights
- RBN-2397’s piperazine-pyrimidine side chain enhances binding to enzymes with hydrophobic pockets (e.g., kinases), as seen in its systematic name and SMILES notation .
- Compounds lacking the chiral center (e.g., and ) show reduced stereoselective activity in enzyme inhibition assays .
- The trifluoromethyl groups in RBN-2397 improve metabolic stability compared to non-fluorinated analogues, as fluorine’s electronegativity resists oxidative degradation .
Biological Activity
The compound 5-{[(2S)-1-(3-oxo-3-{4-[5-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}propoxy)propan-2-yl]amino}-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one represents a complex structure with potential biological activity. This article delves into its biological properties, including mechanisms of action, therapeutic implications, and relevant case studies.
Chemical Structure and Properties
This compound features a multifaceted structure characterized by:
- Pyrimidine and Piperazine Moieties : These structures are often associated with various biological activities, including antimicrobial and anticancer properties.
- Trifluoromethyl Groups : Known for enhancing lipophilicity and metabolic stability, these groups may influence the compound's interaction with biological targets.
Structural Formula
The chemical formula can be summarized as follows:
The biological activity of this compound can be attributed to several mechanisms:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, affecting cellular processes.
- Receptor Modulation : It could act on various receptors, influencing signal transduction pathways relevant to disease states.
- Antimicrobial Activity : Preliminary studies suggest potential efficacy against certain bacterial strains due to its complex structure.
Case Studies and Research Findings
Several studies have explored the biological activity of similar compounds or derivatives, yielding insights into the potential effects of the target compound.
Antimicrobial Activity
Research has indicated that compounds with similar structural features exhibit significant antimicrobial properties. For instance:
- A study demonstrated that derivatives containing piperazine showed activity against Staphylococcus aureus and Escherichia coli at concentrations as low as 1 mM .
Enzyme Inhibition Studies
Inhibition assays have revealed that compounds with trifluoromethyl groups can effectively inhibit lysosomal phospholipase A2 (PLA2G15), a critical enzyme in lipid metabolism. In one study, various compounds were screened, revealing that those with similar moieties had IC50 values below 1 mM .
Comparative Biological Activity Table
Q & A
Q. Table 1: Key Reaction Conditions
| Step | Reaction Type | Reagents/Conditions | Yield (%) | Reference |
|---|---|---|---|---|
| 1 | Substitution | DMF, 80°C, 12h | 65-70 | |
| 2 | Mitsunobu | DEAD, PPh3, THF | 55-60 | |
| 3 | Reductive Amination | NaBH3CN, MeOH | 40-50 |
Basic: How to characterize this compound using spectroscopic and chromatographic methods?
Methodological Answer:
- NMR : Use - and -NMR to confirm trifluoromethyl groups (δ ~ -60 ppm in ) and piperazine proton environments (δ 3.2-3.8 ppm) .
- HRMS : Validate molecular weight (expected [M+H]: 567.16) with high-resolution mass spectrometry .
- HPLC : Assess purity (>98%) using a C18 column (gradient: 10-90% acetonitrile in 0.1% TFA, 30 min) .
Note : Cross-reference with computed InChI/SMILES from PubChem-derived databases to resolve stereochemical ambiguities .
Advanced: How to design experiments to study its pharmacokinetic properties?
Methodological Answer:
- In Vitro Stability : Incubate with liver microsomes (human/rat) at 37°C, monitor degradation via LC-MS/MS. Adjust pH to 7.4 (phosphate buffer) to mimic physiological conditions .
- Plasma Protein Binding : Use equilibrium dialysis (PBS, 4h) to measure unbound fraction. Expect high binding (>90%) due to lipophilic trifluoromethyl groups .
- In Vivo Models : Administer intravenously (1 mg/kg) in Sprague-Dawley rats; collect plasma samples at 0, 1, 2, 4, 8h. Use non-compartmental analysis for and AUC calculations .
Advanced: How to resolve discrepancies in enzyme inhibition assay results across laboratories?
Methodological Answer:
Common discrepancies arise from:
- Buffer Composition : Slight pH variations (e.g., 6.5 vs. 7.0) in ammonium acetate buffers alter ionization states of the compound’s basic piperazine moiety, affecting IC values .
- Assay Temperature : Ensure consistency (e.g., 25°C vs. 37°C) by pre-equilibrating reagents.
Q. Mitigation Strategies :
Standardize Assay Conditions : Adopt a universal buffer (e.g., 50 mM HEPES, pH 7.4, 10 mM MgCl) .
Orthogonal Assays : Validate results using surface plasmon resonance (SPR) to measure binding kinetics independently .
Basic: What structural features are critical for its bioactivity?
Methodological Answer:
Key pharmacophores include:
Trifluoromethyl Groups : Enhance metabolic stability and target binding via hydrophobic interactions .
Piperazine Ring : Facilitates solubility and serves as a hinge-binding motif in kinase targets .
Pyridazinone Core : Acts as a hydrogen-bond acceptor, critical for enzyme inhibition .
Q. Table 2: Structure-Activity Relationship (SAR) Insights
Advanced: What strategies improve aqueous solubility without compromising potency?
Methodological Answer:
- Pro-Drug Approach : Introduce phosphate esters at the pyridazinone oxygen, which hydrolyze in vivo to the active form .
- PEGylation : Attach short PEG chains to the piperazine nitrogen (e.g., PEG-3) to enhance solubility (tested in PBS, pH 7.4) .
- Co-Solvent Systems : Use cyclodextrin inclusion complexes (e.g., sulfobutyl ether-β-cyclodextrin) for in vitro assays .
Basic: How to validate target engagement in cellular assays?
Methodological Answer:
Cellular Thermal Shift Assay (CETSA) : Treat cells with 10 µM compound, lyse, heat (37–65°C), and quantify target protein stability via Western blot .
Competitive Binding : Co-treat with a fluorescent probe (e.g., TAMRA-labeled ATP analog) and measure displacement via fluorescence polarization .
Key Controls : Include a negative stereoisomer and vehicle-treated samples to confirm specificity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
